6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H11FN4O2S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 6-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11FN4O2S/c18-12-3-1-2-10(8-12)15-19-20-17-22(15)21-16(25-17)11-4-5-13-14(9-11)24-7-6-23-13/h1-5,8-9H,6-7H2
• InChI Key: JKPHDEGFRAIGNP-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C3=NN4C(=NN=C4S3)C5=CC(=CC=C5)F

Description

6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a heterocyclic molecule that belongs to the class of triazolo-thiadiazoles. It has been found to possess various biochemical and physiological effects, which make it an interesting target for further research.

Mechanism of Action

The mechanism of action of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound may exert its biological effects through the inhibition of various enzymes and signaling pathways.
Biochemical and Physiological Effects:
6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to possess various biochemical and physiological effects. It has been shown to exhibit antitumor activity by inducing apoptosis in cancer cells. It has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound has been found to possess antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its broad range of biological activities. This makes it a versatile compound that can be used in various research areas. However, one of the limitations of using this compound is its relatively complex synthesis process, which may limit its availability and accessibility.

Future Directions

There are several future directions for the research on 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the investigation of its potential as a therapeutic agent for the treatment of neurodegenerative diseases. Another direction is the exploration of its potential as an antimicrobial agent for the treatment of bacterial and fungal infections. Additionally, further research could be conducted to elucidate the compound's mechanism of action and to optimize its synthesis process for increased availability and accessibility.
In conclusion, 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound with great potential for scientific research. Its broad range of biological activities and potential therapeutic applications make it an interesting target for further investigation. With continued research, this compound may prove to be a valuable tool in the development of new treatments for various diseases.

Synthesis Methods

The synthesis of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through a multi-step reaction process. The first step involves the synthesis of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid, which is then converted to its acid chloride derivative. This is followed by the reaction of the acid chloride with 3-amino-5-(3-fluorophenyl)-1,2,4-thiadiazole to obtain the desired product.

Scientific Research Applications

6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in scientific research. It has been found to possess various biological activities, including antitumor, anti-inflammatory, and antimicrobial activities. It has also been found to exhibit potential as a therapeutic agent for the treatment of neurodegenerative diseases.